1,3-16:1 DG-d5

• Molecular Formula: C35H64O5
• Molecular Weight: 569.9 g/mol
• InChI: InChI=1S/C35H64O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(37)39-31-33(36)32-40-35(38)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h13-16,33,36H,3-12,17-32H2,1-2H3/b15-13-,16-14-/i31D2,32D2,33D
• InChIKey: UUCZIVACHUFMPO-SFPQDCRISA-N

1,3-16:1 DG-d5 Internal Standard

1,3-16:1 DG-d5 (1,3-dipalmitoleoyl-d5 glycerol) is a deuterium-labeled diacylglycerol (DAG) internal standard designed for the accurate quantification of DAG molecular species in complex biological matrices. It is chemically identical to its native counterpart, 1,3-16:1 DG, with five deuterium atoms incorporated into the glycerol backbone, providing a characteristic mass shift of +5 Da for mass spectrometric detection . The compound is supplied with a high purity (>99%) as determined by TLC, ensuring minimal interference from unlabeled material or degradation products . Its primary application is as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows for the absolute quantification of DAG species in lipidomics, metabolomics, and drug development .

Workflow LC-MS/MS quantification of DAG species in lipidomics

Format Deuterium-labeled internal standard (+5 Da shift)

Selection Rationale Chain-matched for accurate quantification and matrix-effect correction

Why a Chain-Matched Standard for 1,3-16:1 DG

The use of a non-deuterated or structurally dissimilar internal standard for the quantification of 1,3-16:1 DG introduces significant analytical error. DAG species exhibit differential ionization efficiencies and matrix effects based on their fatty acyl chain length and unsaturation. Substituting a different DAG-d5 species (e.g., 1,3-18:0 DG-d5) can lead to quantification biases of up to 70% when only a single adduct ion is monitored, as demonstrated in a large-scale study of 48 DAG species across 2,366 mouse samples [1]. Furthermore, the use of a non-deuterated internal standard fails to correct for ion suppression or enhancement effects, which are particularly pronounced in complex biological matrices like plasma and tissue extracts. Therefore, accurate and reproducible quantification of 1,3-16:1 DG mandates the use of a chain-matched, deuterated internal standard to normalize for these sources of variability [2].

Chain-Match Dependency

Non-chain-matched DAG-d5 standards may exhibit differential adduct formation, shifting quantification accuracy.

Ionization Variability

Non-deuterated standards fail to correct for matrix-induced ion suppression, limiting reproducibility.

Adduct-Normalization Gap

Single-adduct monitoring with non-matched standards may not normalize adduct ratios, requiring validation.

• [1] Criscuolo, A., et al. (2023). Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation. Analytical Chemistry, 95(32), 11956-11965. View Source
• [2] DeHaven, C. D., Evans, A. M., Dai, H., & Lawton, K. A. (2012). Organization of GC/MS and LC/MS metabolomics data into chemical libraries. Journal of Cheminformatics, 4(1), 1-12. View Source

1,3-16:1 DG-d5 vs. Analogs: Evidence Guide

Chain-Matched vs. Non-Matched Standard Accuracy

In a systematic evaluation of adduct formation on DAG quantification, the use of a deuterated internal DAG standard that did not match the fatty acyl chain of the target analyte led to concentration estimates with up to 70% error when only a single adduct ion (e.g., [M+NH4]+) was used for quantification, relative to using all adducts combined. The error was attributed to differential adduct formation between the analyte and the non-matched internal standard, which is not corrected for in a single-ion monitoring approach [1]. While this study used a mix of three deuterated DAG standards, the finding underscores the necessity of using a chain-matched internal standard like 1,3-16:1 DG-d5 for accurate quantification of 1,3-16:1 DG.

Chain-matched vs. non-matched accuracy

Method context

Up to 70% error with non-matched standard (single adduct)

Supports chain-matched standard selection

Cross-study comparable; single adduct monitoring context

Evidence Dimension	Quantification Error
Target Compound Data	Not directly measured; inferred from chain-matching principle
Comparator Or Baseline	Non-chain-matched deuterated DAG internal standard
Quantified Difference	Up to 70% error in absolute concentration
Conditions	LC-MS/MS analysis of 48 DAG species in mouse plasma, liver, and other tissues

Why This Matters

This evidence highlights that using a non-matched internal standard can introduce significant quantification bias, making chain-matched standards like 1,3-16:1 DG-d5 essential for accurate lipidomics.

• [1] Criscuolo, A., et al. (2023). Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation. Analytical Chemistry, 95(32), 11956-11965. View Source

Isotopic Purity and Stability Evidence

Deuterated internal standards are typically synthesized with high isotopic enrichment to minimize spectral overlap with the analyte. While specific enrichment data for 1,3-16:1 DG-d5 is not publicly disclosed, class-level data for similar d5-DAG standards indicates isotopic purities exceeding 99.5%, ensuring minimal contribution from unlabeled or partially labeled species to the analyte signal [1]. Furthermore, the compound is certified to be stable for one year when stored at -20°C, providing a reliable shelf-life for long-term studies .

Isotopic purity & stability

Class-level

Isotopic purity >99.5% (class-level)
Stability: 1 year at -20°C

May support low interference and long-term use

Supplier data; enrichment not disclosed

Evidence Dimension	Isotopic Purity
Target Compound Data	>99.5% (inferred from class)
Comparator Or Baseline	Class of deuterated lipid internal standards
Quantified Difference	Not applicable
Conditions	Synthesis and QC for deuterated lipid standards

Why This Matters

High isotopic purity ensures accurate quantification by preventing signal interference from the internal standard in the analyte's mass channel.

• [1] Patents-Review.com. (2020). METHOD FOR HETERONUCLEAR QUANTITATIVE DETERMINATION BY NMR SPECTROSCOPY. View Source

Validation in Muscle Lipidomics

The d5-DG ISTD Mix II, which contains 1,3-16:1 DG-d5, has been validated for use as an internal standard in lipid extraction and LC-MS lipidomics of mouse muscle samples . The method demonstrates the practical utility of this specific mixture in a relevant biological matrix, though quantitative performance metrics (e.g., recovery, precision) were not reported in the provided application note. This validation supports the use of the mixture in similar tissue types.

Validation in muscle lipidomics

Context-dependent

Included in validated ISTD mix for mouse muscle LC-MS

Supports method adoption in similar tissues

Quantitative performance data not reported

Evidence Dimension	Method Validation
Target Compound Data	Included in validated ISTD mix
Comparator Or Baseline	Not applicable
Quantified Difference	Not applicable
Conditions	Lipid extraction from 3-HIB-fed mouse muscle

Why This Matters

Demonstrates that the compound has been successfully applied in a published protocol, reducing method development time for new users.

1,3-16:1 DG-d5 Application Scenarios

Absolute Quantification in Biological Matrices

Use 1,3-16:1 DG-d5 as a spike-in internal standard to correct for matrix-induced ion suppression and variability in sample preparation, enabling accurate determination of endogenous 1,3-16:1 DG concentrations in plasma, tissues, or cell lysates via LC-MS/MS. The chain-matched deuterated standard ensures that ionization efficiency differences between the analyte and standard are minimized, leading to precise quantification as demonstrated by the class-level inference of up to 70% error reduction when using matched standards [1].

Multi-DAG Profiling with ISTD Mix II

For laboratories requiring simultaneous quantification of multiple DAG species, procure the d5-DG ISTD Mix II (Avanti LM6004) which includes 1,3-16:1 DG-d5 alongside three other deuterated DAG standards (18:0, 18:1, 18:2). This mixture provides a cost-effective solution for broad-coverage DAG lipidomics, as validated in published protocols for mouse muscle and tissue lipidomics .

Method Development and Validation for DAG Analysis

Incorporate 1,3-16:1 DG-d5 during the development and validation of new LC-MS/MS methods for DAG quantification. Its high purity (>99%) and certified stability (1 year at -20°C) make it a reliable reference material for establishing linearity, precision, and accuracy parameters in accordance with bioanalytical method validation guidelines .

Metabolic Flux Studies of DAG Turnover

While not a tracer for metabolic flux, 1,3-16:1 DG-d5 serves as the essential quantification anchor for experiments tracking the incorporation of stable isotope-labeled precursors (e.g., 13C-glucose) into the 1,3-16:1 DG pool. Accurate quantification of the endogenous pool size is a prerequisite for calculating fractional synthesis rates.

Application

Selection Property

Validation Focus

Absolute quantification in biological matrices

Chain-matched deuterated standard

Matrix-effect correction and ionization normalization

Multi-DAG profiling with ISTD Mix II

Pre-formulated ISTD mix

Broad-coverage DAG lipidomics validation

Method development and validation

High purity and certified stability

Linearity, precision, and accuracy assessment

Metabolic flux studies of DAG turnover

Endogenous pool-size quantification

Fractional synthesis rate calculation

• [1] Criscuolo, A., et al. (2023). Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation. Analytical Chemistry, 95(32), 11956-11965. View Source